BENGHE Foundational & Exploratory

Check Availability & Pricing

Alprazolam-d5 certified reference material (CRM)
specifications

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Alprazolam-d5

Cat. No.: B571041

An In-Depth Technical Guide to Alprazolam-d5 Certified Reference Material (CRM)

For researchers, scientists, and drug development professionals, the accuracy and reliability of
analytical measurements are paramount. Certified Reference Materials (CRMs) serve as a
cornerstone of quality assurance in quantitative analysis. This guide provides a comprehensive
overview of the specifications, experimental protocols, and logical workflows associated with
Alprazolam-d5 CRM, a critical tool for the accurate quantification of alprazolam.

Core Specifications of Alprazolam-d5 CRM

Alprazolam-d5 is a deuterated analog of alprazolam, where five hydrogen atoms on the
phenyl group have been replaced with deuterium. This isotopic labeling makes it an ideal
internal standard for mass spectrometry-based quantification of alprazolam, as it is chemically
almost identical to the analyte but has a distinct mass-to-charge ratio.[1] CRMs of Alprazolam-
d5 are produced by various manufacturers and are accompanied by a certificate of analysis
that guarantees the material's quality and traceability.[2][3]

The following tables summarize the key quantitative specifications for Alprazolam-d5 CRM,
compiled from publicly available data sheets.

Table 1: Chemical and Physical Properties
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Property

Specification

Chemical Name

8-chloro-1-methyl-6-(phenyl-d5)-4H-
[4]triazolo[4,3-a][1][4]benzodiazepine

CAS Number

125229-61-0[2][4]

Molecular Formula

C17HsDsCIN4[2][4]

Formula Weight

313.8 g/mol [1][4]

Table 2: Formulation and Storage

Property Specification
) Typically provided as a solution in methanol.[4]
Formulation
[5]
) Commonly available at 100 pg/mL or 1.0
Concentration

mg/mL.[4][5][6]

Storage Temperature

-20°C is a common recommendation for long-
term storage.[2][7] Some suppliers may

recommend 2-8°C or freezing.[5][8]

Stability/Shelf Life

At least 4 years when stored correctly.[7] One

supplier specifies a shelf life of 730 days.

Table 3: Regulatory and Application Information
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Property Specification

Internal standard for the quantification of
Intended Use
alprazolam.[4][8]

Gas Chromatography-Mass Spectrometry (GC-
Analytical Techniques MS), Liquid Chromatography-Mass
Spectrometry (LC-MS).[8]

Clinical toxicology, urine drug testing, pain

Applications o o ) ]
prescription monitoring, forensic analysis.[5][8]
Regulatory Status (USA) DEA exempt preparation.[1][4]
Manufactured and tested to meet ISO/IEC
Quality Standards 17025 and ISO 17034 international standards.

[4]

Experimental Protocols

The utility of a CRM is defined by the rigorous experimental protocols used for its certification
and its intended application. While specific proprietary methods of manufacturers are not
publicly disclosed, the following sections detail the principles and typical methodologies based
on established standards for CRM production and use.

CRM Certification Workflow

The production and certification of Alprazolam-d5 CRM follow a meticulous process governed
by international standards such as ISO 17034.[4][9] This ensures the material's identity, purity,
concentration, and stability are accurately determined and documented.
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Material Production

Raw Material Synthesis & Qualification

Bulk Production of Alprazolam-d5

Preparation of Stock Solution
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CRM Certification Workflow
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Methodologies for CRM Characterization:

« |dentity Confirmation: The chemical structure of the Alprazolam-d5 is confirmed using
techniques like Mass Spectrometry (MS) to verify the molecular weight and isotopic
enrichment, and Nuclear Magnetic Resonance (NMR) spectroscopy to confirm the molecular
structure and placement of deuterium atoms.

o Purity Assessment: Chromatographic purity is typically determined by High-Performance
Liguid Chromatography (HPLC) with UV or MS detection, or Gas Chromatography with
Flame lonization Detection (GC-FID). These methods separate the main component from
any impurities.

» Concentration Determination: The certified concentration is determined using a primary
method such as quantitative NMR (gNMR) or by gravimetric preparation, where a highly
accurate balance is used to measure the mass of the substance dissolved in a known
volume of solvent.

» Homogeneity and Stability Testing: Homogeneity studies are conducted to ensure that the
concentration is uniform across all units within a batch. Stability studies are performed under
various conditions (e.g., temperature, light) to establish the shelf life and recommended
storage conditions.

Quantitative Analysis Workflow using Alprazolam-d5
CRM

Alprazolam-d5 CRM is used as an internal standard in isotope dilution mass spectrometry to
correct for variations during sample preparation and analysis.[5] This enhances the accuracy
and precision of the quantification of alprazolam in complex matrices like blood, plasma, or
urine.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b571041?utm_src=pdf-body
https://www.benchchem.com/product/b571041?utm_src=pdf-body
https://www.benchchem.com/product/b571041?utm_src=pdf-body
https://www.benchchem.com/pdf/The_Bedrock_of_Precision_A_Technical_Guide_to_Deuterated_Internal_Standards_in_LC_MS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b571041?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Sample Preparation

Biological Sample (e.g., Plasma, Urine)

:

Spike with Alprazolam-d5 CRM

:

Protein Precipitation / Extraction

:
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LC-MS/MVS Analysis

Inject Sample Extract

:

Chromatographic Separation (LC)

:

Mass Spectrometric Detection (MS/MS)

Data Processing

Peak Area Integration (Analyte & IS)

Calculate Peak Area Ratio

Quantify using Calibration Curve
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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